Cas no 898764-10-8 (2'-Carboethoxy-3-phenylpropiophenone)
898764-10-8 structure
2'-Carboethoxy-3-phenylpropiophenone
898764-10-8
C18H18O3
282.33400
MFCD03842921
994081
2'-Carboethoxy-3-phenylpropiophenone Properties
Names and Identifiers
-
- 2'-CARBOETHOXY-3-PHENYLPROPIOPHENONE
- ethyl 2-(3-phenylpropanoyl)benzoate
-
- MFCD03842921
- SQGFRLPFABIKLN-UHFFFAOYSA-N
- InChI=1S/C18H18O3/c1-2-21-18(20)16-11-7-6-10-15(16)17(19)13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3
- CCOC(=O)C1=CC=CC=C1C(=O)CCC2=CC=CC=C2
Computed Properties
- 282.12600
- 0
- 3
- 7
- 21
Experimental Properties
- 3.67880
- 43.37000
2'-Carboethoxy-3-phenylpropiophenone Price
2'-Carboethoxy-3-phenylpropiophenone Related Literature
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Mayumi Kaneko,Masataka Wakihara Phys. Chem. Chem. Phys., 2012,14, 13963-13970
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Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
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Anna Kampwerth,Michael Terhorst,Nils Kampling,Dieter Vogt,Thomas Seidensticker Green Chem., 2023,25, 6345-6354
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Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
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6. Back matter
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Chen Liu,Guobin Mao,Chen Su,Xinghu Ji,Zilin Chen,Zhike He Anal. Methods, 2015,7, 7748-7752
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Adeline Ranoux,Kristina Djanashvili,Isabel W. C. E. Arends,Ulf Hanefeld RSC Adv., 2013,3, 21524-21534
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Min Yuan,Jinhui Hu,Wen-Hua Chen Org. Biomol. Chem., 2023,21, 5732-5736
Recommended suppliers
Amadis Chemical Company Limited
(CAS:898764-10-8)2'-Carboethoxy-3-phenylpropiophenone
99%
1g
393.0